Cas no 1935964-28-5 (3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine
• CAS No: 1935964-28-5
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6432143
• PubChem ID: 130987623
• Update Time: 2025-06-27

3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine
• EN300-1758485
• 1935964-28-5

• Inchi： 1S/C10H12F3N/c1-6-4-8(12)10(9(13)5-6)7(11)2-3-14/h4-5,7H,2-3,14H2,1H3
• InChI Key： RMLMDXVOUQWOHD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C)=CC=1F)F)CCN

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine

Professional Introduction to 3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine (CAS No. 1935964-28-5)

3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine, identified by the CAS number 1935964-28-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and aromatic rings, which are known to enhance biological activity and metabolic stability. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine consists of a propylamine backbone substituted with a fluorine atom at the third carbon position and an aromatic ring bearing two fluorine atoms and a methyl group at the 4-position. This configuration imparts unique electronic and steric properties that are critical for its potential biological interactions. The presence of fluorine atoms is particularly noteworthy, as they are frequently employed in pharmaceuticals to improve pharmacokinetic profiles, including bioavailability, metabolic stability, and binding affinity.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their diverse applications in medicinal chemistry. The combination of fluorine's ability to modulate lipophilicity and electronic properties has led to the development of several FDA-approved drugs that incorporate fluorine atoms. For instance, fluoxetine (Prozac), an antidepressant, and celecoxib (Celebrex), a COX-2 inhibitor, both utilize fluorine to enhance their therapeutic efficacy. Similarly, 3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine represents an emerging structure that may exhibit comparable benefits.

The synthesis of 3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the aromatic ring via fluorination and methylation reactions. Subsequent steps involve the introduction of the propylamine moiety and the fluorine atom at the third carbon position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological potential of 3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine has not yet been fully elucidated, but preliminary studies suggest that it may exhibit properties relevant to central nervous system (CNS) disorders. The structural similarity to known psychoactive compounds suggests that this molecule could interact with neurotransmitter receptors or enzymes involved in mood regulation and cognition. Further in vitro and in vivo studies are necessary to validate these hypotheses and explore potential therapeutic applications.

In addition to its pharmacological relevance, 3-(2,6-difluoro-4-methylphenyl)-3-fluoropropan-1-amine may find utility in other areas of chemical biology. For example, its unique structure could serve as a scaffold for designing novel probes or inhibitors for biochemical assays. The fluorine atoms present in the molecule can be exploited for isotopic labeling or as reporters in imaging techniques, providing researchers with powerful tools for studying biological processes at the molecular level.

The growing interest in fluorinated compounds is also driven by advancements in computational chemistry and drug design algorithms. These tools have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. By leveraging these computational methods, scientists can optimize the structure of 3-(2,6-difluoro-octylphenyl)-octan-l-amino) for enhanced potency and reduced toxicity. This approach aligns with the broader trend toward precision medicine, where tailored therapeutics are developed based on individual patient profiles.

The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. As such, any potential application of 3-(2-octyloctylphenyl)-octan-l-amino) will need to undergo thorough evaluation under Good Manufacturing Practices (GMP) guidelines before reaching clinical use. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in navigating these regulatory pathways efficiently.

In conclusion, 3-(2-octyloctylphenyl)-octan-l-amino) represents a fascinating compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features combined with recent advancements in synthetic methodologies make it an attractive candidate for further exploration. While more research is needed to fully understand its biological effects and therapeutic applications," this molecule exemplifies how innovative chemical design can lead to novel treatments for complex diseases.